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Compound of Interest

Compound Name: 4-Methylcinnamic Acid

Cat. No.: B153656

An In-depth Guide to 4-Methylcinnamic Acid: Chemical Structure and Properties

This technical guide provides a comprehensive overview of the chemical structure and IUPAC
nomenclature of 4-Methylcinnamic acid. It is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Nomenclature

IUPAC Name: (2E)-3-(4-methylphenyl)prop-2-enoic acid[1][2][3][4]
Synonyms:

e 4-methyl-cinnamic acid[1][2]

 trans-p-Methylcinnamic acid[3]

Chemical Properties and Identifiers

The following table summarizes the key chemical properties and identifiers for 4-
Methylcinnamic acid.
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Property Value

Molecular Formula C10H1002

Molecular Weight 162.19 g/mol

CAS Number 1866-39-3

Appearance White to pale cream or pale yellow crystals or
powder

Melting Point 196-202 °C

SMILES CC1=CC=C(C=CC(0)=0)C=C1[1][2][4]

InChl Key RURHILYUWQEGOS-VOTSOKGWSA-N

Chemical Structure

4-Methylcinnamic acid is a derivative of cinnamic acid, characterized by a methyl group
substituted at the fourth position (para position) of the phenyl ring. The "trans" or "(E)"
configuration of the alkene group is the most common isomer.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://assets.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=A13337&sku=A13337.06
https://assets.qa.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=A13337&sku=A13337.22&erp_type=KR_E1_LCD&countryCode=kr
https://www.thermofisher.com/order/catalog/product/A13337.06
https://www.benchchem.com/product/b153656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Structure of 4-Methylcinnamic Acid

H COOH

Click to download full resolution via product page

Caption: 2D chemical structure of 4-Methylcinnamic acid.

Structural Elucidation via IUPAC Name
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The IUPAC name, (2E)-3-(4-methylphenyl)prop-2-enoic acid, provides a systematic description

of the molecule's structure. The following diagram illustrates the relationship between the

components of the IUPAC name and the molecular structure.

1dent1fles parent chain

(2E)-3-(4-methylphenyl)prop-2-enoic acid

1den 1fles functional groups identifies substituent

speciﬁes stereochemistry

prop -en-oic aC|d 4- methylphenyl (2E)
(3-carbon chain) (alkene and carboxylic acid) (substituent on carbon 3) (trans configuration at double bond)

Click to download full resolution via product page

Caption: Breakdown of the IUPAC name for 4-Methylcinnamic acid.

Experimental Protocols

This document focuses on the chemical structure and nomenclature of 4-Methylcinnamic

acid. Detailed experimental protocols for its synthesis, purification, or analytical

characterization (such as NMR, IR, or Mass Spectrometry) are application-specific and can be

found in relevant chemical literature and databases. The primary analytical techniques used for

structure confirmation include:

framework of the molecule.

(C=0) of the carboxylic acid and the C=C double bonds.

Melting Point Analysis: To assess the purity of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the proton and carbon

Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the carbonyl

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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